Cas no 1807137-40-1 (3-(Aminomethyl)-2-(difluoromethyl)-5-iodopyridine-6-carboxaldehyde)

• Product Name: 3-(Aminomethyl)-2-(difluoromethyl)-5-iodopyridine-6-carboxaldehyde
• CAS No: 1807137-40-1
• MF: C₈H₇F₂IN₂O
• MW: 312.055260896683
• CID: 4894877
• Update Time: 2025-07-20

3-(Aminomethyl)-2-(difluoromethyl)-5-iodopyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-(difluoromethyl)-5-iodopyridine-6-carboxaldehyde

• Inchi： 1S/C8H7F2IN2O/c9-8(10)7-4(2-12)1-5(11)6(3-14)13-7/h1,3,8H,2,12H2
• InChI Key： BFRQOQORTKDUJX-UHFFFAOYSA-N
• SMILES： IC1=C(C=O)N=C(C(F)F)C(=C1)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 0.8
• Topological Polar Surface Area: 56

Additional information on 3-(Aminomethyl)-2-(difluoromethyl)-5-iodopyridine-6-carboxaldehyde

3-(Aminomethyl)-2-(difluoromethyl)-5-iodopyridine-6-carboxaldehyde (CAS No. 1807137-40-1): A Comprehensive Overview

3-(Aminomethyl)-2-(difluoromethyl)-5-iodopyridine-6-carboxaldehyde (CAS No. 1807137-40-1) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry.

The molecular structure of 3-(Aminomethyl)-2-(difluoromethyl)-5-iodopyridine-6-carboxaldehyde is composed of a pyridine ring substituted with an aminomethyl group at the 3-position, a difluoromethyl group at the 2-position, and an iodine atom at the 5-position. The presence of these functional groups imparts distinct chemical properties to the compound, making it a valuable building block in synthetic chemistry.

Recent studies have highlighted the importance of fluorinated compounds in drug design due to their ability to enhance the pharmacological properties of lead molecules. The difluoromethyl group in 3-(Aminomethyl)-2-(difluoromethyl)-5-iodopyridine-6-carboxaldehyde contributes to its stability and metabolic profile, which are crucial factors in the development of effective therapeutic agents.

The iodine substituent at the 5-position of the pyridine ring is particularly noteworthy. Iodinated compounds have been extensively studied for their radiolabeling potential in nuclear medicine and imaging techniques. The iodine atom can be readily replaced with radioisotopes such as ¹²³I or ¹²⁴I, making 3-(Aminomethyl)-2-(difluoromethyl)-5-iodopyridine-6-carboxaldehyde a promising candidate for developing radiopharmaceuticals for diagnostic and therapeutic applications.

In addition to its potential in radiopharmaceuticals, 3-(Aminomethyl)-2-(difluoromethyl)-5-iodopyridine-6-carboxaldehyde has shown promise in the development of inhibitors for various biological targets. For instance, recent research has demonstrated that this compound can effectively inhibit certain enzymes involved in cancer progression and inflammatory diseases. The aminomethyl group at the 3-position provides a reactive site for further functionalization, allowing for the synthesis of derivatives with enhanced biological activity.

The synthesis of 3-(Aminomethyl)-2-(difluoromethyl)-5-iodopyridine-6-carboxaldehyde has been reported using various methodologies, including multistep synthetic routes and transition-metal-catalyzed reactions. These synthetic strategies have been optimized to achieve high yields and purity, making the compound readily available for further research and development.

In terms of safety and handling, it is important to note that while 3-(Aminomethyl)-2-(difluoromethyl)-5-iodopyridine-6-carboxaldehyde is not classified as a hazardous material, proper precautions should be taken during its use in laboratory settings. This includes wearing appropriate personal protective equipment (PPE) and working under well-ventilated conditions to minimize exposure risks.

The future prospects for 3-(Aminomethyl)-2-(difluoromethyl)-5-iodopyridine-6-carboxaldehyde are promising. Ongoing research is focused on exploring its potential as a lead compound for developing novel drugs and diagnostic tools. Collaborative efforts between chemists, biologists, and medical researchers are expected to yield significant advancements in this field.

In conclusion, 3-(Aminomethyl)-2-(difluoromethyl)-5-iodopyridine-6-carboxaldehyde (CAS No. 1807137-40-1) represents a valuable addition to the arsenal of compounds available for chemical and pharmaceutical research. Its unique structural features and versatile applications make it an exciting area of study with potential implications for improving human health and well-being.